Ethyl 4-(3,4-dimethylphenyl)-2,4-dioxobutanoate

• IUPAC Name: ethyl 4-(3,4-dimethylphenyl)-2,4-dioxobutanoate
• InChI: InChI=1S/C14H16O4/c1-4-18-14(17)13(16)8-12(15)11-6-5-9(2)10(3)7-11/h5-7H,4,8H2,1-3H3
• InChI Key: PUGQIIOTHJFXBQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)CC(=O)C1=CC(=C(C=C1)C)C
• Molecular Formula: C14H16O4
• Molecular Weight: 248.27 g/mol

Description

Ethyl 4-(3,4-dimethylphenyl)-2,4-dioxobutanoate (EDB) is an organic compound that is widely used in scientific research due to its versatile properties. It has a range of applications in the laboratory and is used in a variety of experiments, such as synthesis and catalysis. EDB has a wide variety of biochemical and physiological effects, and its mechanism of action is well understood.

Scientific Research Applications

1. Synthesis of Cyclobutene Derivatives

Ethyl 4-aryl-2,4-dioxobutanoates have been used in the stereoselective intramolecular Wittig reaction with a vinyltriphenylphosphonium salt, leading to the formation of cyclobutene derivatives. These derivatives are significant for producing highly electron-deficient 1,3-dienes, which are crucial in organic synthesis (Yavari & Samzadeh‐Kermani, 1998).

2. Formation of Pyrazine and Biphenyl Derivatives

Ethyl 4-aryl-2,4-dioxobutanoates react with diaminomaleonitrile and malononitrile, leading to the synthesis of 5-(2-aryl-2-oxoethyl)-6-oxo-1,6-dihydropyrazine-2,3-dicarbonitrile and ethyl 5-amino-4,6-dicyanobiphenyl-3-carboxylate derivatives. These compounds are important for the development of new heterocyclic compounds in chemistry (Moloudi et al., 2018).

3. Efficient Synthesis Route for Cyclobutene Derivatives

A three-component and one-pot reaction involving ethyl 4-aryl-2,4-dioxobutanoates is described for the stereoselective synthesis of cyclobutene derivatives. This method provides an efficient and simple route for obtaining high yields of these derivatives, which are valuable in various chemical syntheses (Aboee-Mehrizi et al., 2011).

4. Synthesis of Novel Pyrazole Derivatives

Ethyl 4-aryl-2,4-dioxobutanoates are used in the direct synthesis of substituted pyrazoles through a 3+2 annulation method. This process is significant for developing new pyrazole derivatives, which have wide applications in medicinal chemistry and drug design (Naveen et al., 2021).

5. Development of Isoxazolyl Derivatives

Research involving ethyl 4-aryl-2,4-dioxobutanoates led to the production of ethyl 4-(isoxazol-4-yl)-2,4-dioxobutanoates, highlighting their utility in synthesizing isoxazolyl derivatives. These compounds have potential applications in the development of new pharmaceuticals and agrochemicals (Obydennov et al., 2017).